Cas no 61613-42-1 (Benzoic acid, 2-[(4-hydroxy-1-naphthalenyl)carbonyl]-)

• Product Name: Benzoic acid, 2-[(4-hydroxy-1-naphthalenyl)carbonyl]-
• CAS No: 61613-42-1
• MF: C₁₈H₁₂O₄
• MW: 292.285485267639
• CID: 472797
• PubChem ID: 71394095
• Update Time: 2025-04-19

Benzoic acid, 2-[(4-hydroxy-1-naphthalenyl)carbonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[(4-hydroxy-1-naphthalenyl)carbonyl]-
• 2-(4-hydroxynaphthalene-1-carbonyl)benzoic acid
• DTXSID30815821
• 2-(4-Hydroxy-1-naphthoyl)benzoic acid
• 61613-42-1

• Inchi： 1S/C18H12O4/c19-16-10-9-14(11-5-1-2-6-12(11)16)17(20)13-7-3-4-8-15(13)18(21)22/h1-10,19H,(H,21,22)
• InChI Key： CGXYGULYDZQICD-UHFFFAOYSA-N
• SMILES： OC1C=CC(C(C2C=CC=CC=2C(=O)O)=O)=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 292.07356
• Monoisotopic Mass: 292.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6